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Compound of Interest

Compound Name: zinc(ll)iodide

Cat. No.: B8815724

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety protocols and handling precautions for all laboratory chemicals is paramount. This
guide provides an in-depth overview of the safety data for zinc iodide, including its physical and
chemical properties, handling and storage procedures, emergency protocols, and toxicological
information.

Core Safety and Physical Properties

Zinc iodide (Znlz2) is a white to yellowish crystalline solid that is hygroscopic, air-sensitive, and
light-sensitive.[1][2] It is soluble in water, alcohol, and nitric acid.[3][4] Due to its corrosive
nature, it can cause severe skin and eye burns upon contact.[1][5] Ingestion may lead to
severe damage to the digestive tract.[1]
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Property Value Source
Molecular Formula Znl2 [3]
Molecular Weight 319.16 g/mol [3]

White to yellowish crystalline
Appearance ] [3114]
powder/solid

Density 4.74 g/lcm?3 [3]
Melting Point 445-448°C (833-838.4°F) [3][6]
Solubility Soluble in water and alcohol [3]
Odor Odorless [3]
US ACGIH TLV (TWA) 0.01 mg/m3 (as lodides) [6]

Hazard Identification and Classification

Zinc iodide is classified as a hazardous substance. It is known to cause skin irritation and
serious eye irritation.[6][7] It may also cause respiratory irritation and can be harmful to aquatic
life with long-lasting effects.[6][8]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[5]
e H315: Causes skin irritation.[6][3]

e H319: Causes serious eye irritation.[6][8]

o H335: May cause respiratory irritation.[8]

o H373: May cause damage to organs (Thyroid) through prolonged or repeated exposure if
swallowed.[6]

e H410: Very toxic to aquatic life with long lasting effects.[6]
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Detailed Handling and Storage Protocols

Handling: When handling zinc iodide, it is crucial to avoid all personal contact, including the
inhalation of dust.[4] Always use this chemical in a well-ventilated area, preferably under a
fume hood.[3] Wear appropriate personal protective equipment (PPE), including chemical
safety goggles or a face shield, protective gloves (e.g., PVC or nitrile rubber), and a lab coat or
long-sleeved clothing to prevent skin contact.[3][4][9] If there is a risk of dust generation, an
NIOSH-approved respirator with a P100 filter should be used.[3] After handling, wash hands
and face thoroughly.[6]

Storage: Store zinc iodide in a cool, dry, and well-ventilated area in a tightly sealed container.[2]
[3] It should be protected from air, light, and moisture due to its sensitivity.[1][2] Store under an
inert atmosphere if possible.[1] Keep it away from incompatible materials such as strong
oxidizing agents, strong bases, peroxides, and potassium.[6] Recommended storage
containers include glass, lined metal cans, or plastic pails; do not use aluminum or galvanized
containers.[4] The recommended storage temperature is between 15-25°C.[10]

Emergency and First Aid Procedures

Immediate medical attention is required for all routes of exposure.[2][11]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 30 minutes, holding
the eyelids open.[1] Remove contact lenses if present and easy to do so.[11] Seek
immediate medical attention.[1]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing all contaminated clothing and shoes.[1] Wash contaminated clothing before reuse.
[11] Seek immediate medical attention.[1]

¢ Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1] Do NOT
induce vomiting.[11] Seek immediate medical attention.[1]

¢ Inhalation: Remove the victim from exposure to fresh air immediately.[1] If not breathing, give
artificial respiration. If breathing is difficult, give oxygen.[11] Do not use mouth-to-mouth
resuscitation.[1] Seek immediate medical attention.[1]
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Spill and Disposal Protocols

Spill Cleanup: For minor spills, immediately clean up the area.[4] For major spills, evacuate
personnel and move upwind.[4] In both cases, avoid contact with skin and eyes and prevent
dust formation.[4][5] Wear full protective equipment, including a respirator.[4][12] Sweep up the
spilled material and place it into a suitable, closed container for disposal.[1][5] After the material
has been collected, clean the affected area.[6]

Waste Disposal: Zinc iodide and its container must be disposed of as hazardous waste.[4]
Disposal should be in accordance with local, regional, and national hazardous waste
regulations.[2] Do not allow the product to enter drains.[5]
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Initial Assessment

Zinc lodide Spill Occurs

Assess Spill Size
(Minor vs. Major)

Major

Major Spill Respanse

Evacuate Area & Move Upwind

Minor

Alert Emergency Responders

Minar Spill Response

Wear Full Protective Gear
(including respirator)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain and clean up spill
without creating dust.

Place in sealed container Place in sealed container
for hazardous waste disposal. for hazardous waste disposal.

Post-Cleanup

Clean up spill immediately.
Avoid generating dust.

Decontaminate Area

Restock Spill Kit & PPE

Click to download full resolution via product page

Workflow for Handling a Zinc lodide Spill.
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Toxicological and Reactivity Information

Toxicology: Prolonged exposure to iodides may lead to "iodism," with symptoms including skin
rash, running nose, and headache.[1] Chronic ingestion of iodides during pregnancy has been
associated with adverse effects on the fetus.[1] Welding or flame cutting of metals with zinc

coatings may result in the inhalation of zinc oxide fumes, which can cause "metal fume fever."

[4]

Reactivity and Stability: Zinc iodide is stable under normal conditions but is sensitive to air,
light, and moisture.[2][3] It can react violently with strong oxidizing agents, strong bases,
peroxides, and potassium.[6][8] It is also incompatible with metals.[2] When heated to
decomposition, it may produce toxic fumes of metal oxides and hydrogen iodide.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Zinc lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815724#zinc-iodide-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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